Cas no 1072951-48-4 (3-Bromo-5-(trifluoromethoxy)phenylboronic acid)

3-Bromo-5-(trifluoromethoxy)phenylboronic acid structure
1072951-48-4 structure
Product Name:3-Bromo-5-(trifluoromethoxy)phenylboronic acid
CAS No:1072951-48-4
MF:C7H5BBrF3O3
MW:284.823012113571
MDL:MFCD11504853
CID:856684
PubChem ID:46739101
Update Time:2024-11-03

3-Bromo-5-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-5-(trifluoromethoxy)phenyl)boronic acid
    • 3-BROMO-5-(TRIFLUOROMETHOXY)PHENYLBORONIC ACID
    • [3-bromo-5-(trifluoromethoxy)phenyl]boronic acid
    • BC001663
    • PC412041
    • AX8217959
    • ST24034319
    • Y3622
    • DTXSID30674733
    • C7H5BBrF3O3
    • AKOS015834202
    • AS-67645
    • 1072951-48-4
    • CS-0174343
    • D71541
    • MFCD11504853
    • (3-Bromo-5-(trifluoromethoxy)phenyl)boronicacid
    • MRIQPQPZRLURMR-UHFFFAOYSA-N
    • 3-Bromo-5-(trifluoromethoxy)phenylboronic acid
    • MDL： MFCD11504853
    • Inchi： 1S/C7H5BBrF3O3/c9-5-1-4(8(13)14)2-6(3-5)15-7(10,11)12/h1-3,13-14H
    • InChI Key： MRIQPQPZRLURMR-UHFFFAOYSA-N
    • SMILES： BrC1=CC(B(O)O)=CC(=C1)OC(F)(F)F

Computed Properties

  • Exact Mass: 283.94700
  • Monoisotopic Mass: 283.94672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 49.69000
  • LogP: 1.02750

3-Bromo-5-(trifluoromethoxy)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Bromo-5-(trifluoromethoxy)phenylboronic acid Pricemore >>

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